Cas no 1822597-21-6 (METHYL 5-(3-METHOXY-3-OXOPROPYL)PYRROLIDINE-2-CARBOXYLATE)

• Product Name: METHYL 5-(3-METHOXY-3-OXOPROPYL)PYRROLIDINE-2-CARBOXYLATE
• CAS No: 1822597-21-6
• CID: 4621226
• PubChem ID: 85239112
• Update Time: 2025-05-22

METHYL 5-(3-METHOXY-3-OXOPROPYL)PYRROLIDINE-2-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• METHYL 5-(3-METHOXY-3-OXOPROPYL)PYRROLIDINE-2-CARBOXYLATE

Additional information on METHYL 5-(3-METHOXY-3-OXOPROPYL)PYRROLIDINE-2-CARBOXYLATE

METHYL 5-(3-METHOXY-3-OXOPROPYL)PYRROLIDINE-2-CARBOXYLATE

The compound METHYL 5-(3-METHOXY-3-OXOPROPYL)PYRROLIDINE-2-CARBOXYLATE (CAS No. 1822597-21-6) is a highly specialized organic compound with significant applications in the field of chemical synthesis and drug development. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a methyl ester group and a methoxy ketone substituent. The pyrrolidine core is a five-membered cyclic amine, which is known for its stability and versatility in various chemical reactions. The methyl ester group enhances the compound's solubility and reactivity, making it an ideal intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of METHYL 5-(3-METHOXY-3-OXOPROPYL)PYRROLIDINE-2-CARBOXYLATE in the development of bioactive compounds. Researchers have explored its role as a building block in the construction of peptide analogs and other bioactive molecules. The methoxy ketone group in the molecule has been shown to participate in various types of condensation reactions, enabling the formation of diverse secondary structures. This makes the compound particularly valuable in medicinal chemistry, where the ability to generate structurally diverse compounds is crucial for drug discovery.

The synthesis of METHYL 5-(3-METHOXY-3-OXOPROPYL)PYRROLIDINE-2-CARBOXYLATE involves a multi-step process that typically begins with the preparation of the pyrrolidine ring. This is followed by functionalization at specific positions to introduce the methoxy ketone and methyl ester groups. The reaction conditions are carefully optimized to ensure high yields and purity, which are essential for its use in downstream applications.

One of the most promising areas of research involving this compound is its application in the development of enzyme inhibitors. The pyrrolidine ring provides a rigid framework that can be tailored to fit into enzyme active sites, while the methoxy ketone group offers opportunities for hydrogen bonding interactions. Recent studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in various pathological processes, such as cancer and neurodegenerative diseases.

In addition to its role in drug development, METHYL 5-(3-METHOXY-3-OXOPROPYL)PYRROLIDINE-2-CARBOXYLATE has also found applications in materials science. Its unique structure allows it to serve as a precursor for the synthesis of advanced materials, such as polymers and nanomaterials. Researchers have explored its use in creating self-healing polymers, where the compound's ability to undergo reversible chemical transformations is exploited to impart self-repair properties to materials.

The versatility of this compound is further underscored by its ability to participate in a wide range of chemical reactions. For instance, it can undergo nucleophilic substitution, condensation reactions, and cyclization processes. These reactions enable chemists to generate a vast array of derivatives with tailored properties, making it an invaluable tool in synthetic chemistry.

From an environmental standpoint, there has been growing interest in understanding the biodegradation pathways of METHYL 5-(3-METHOXY-3-OXOPROPYL)PYRROLIDINE-2-CARBOXYLATE. Researchers have investigated its fate in different environmental conditions and have identified key microbial pathways responsible for its breakdown. This information is critical for assessing its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, METHYL 5-(3-METHOXY-3-OXOPROPYL)PYRROLIDINE-2-CARBOXYLATE (CAS No. 1822597-21-6) is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure enables it to serve as a building block for complex molecules, while its reactivity makes it an ideal candidate for various chemical transformations. As research continues to uncover new applications and improve synthetic methods, this compound will undoubtedly play an increasingly important role in both academic and industrial settings.